Cas no 1342085-29-3 (1-(Azetidin-3-yl)-4-tert-butylpiperazine)

• Product Name: 1-(Azetidin-3-yl)-4-tert-butylpiperazine
• CAS No: 1342085-29-3
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• MDL: MFCD16871715
• CID: 5617174
• PubChem ID: 62785741
• Update Time: 2025-06-29

1-(Azetidin-3-yl)-4-tert-butylpiperazine Chemical and Physical Properties

Names and Identifiers

• EN300-2873020
• AKOS012079984
• CS-0276712
• 1-(Azetidin-3-yl)-4-(tert-butyl)piperazine
• SCHEMBL8187164
• 1342085-29-3
• 1-(azetidin-3-yl)-4-tert-butylpiperazine
• Piperazine, 1-(3-azetidinyl)-4-(1,1-dimethylethyl)-
• 1-(Azetidin-3-yl)-4-tert-butylpiperazine

• MDL： MFCD16871715
• Inchi： 1S/C11H23N3/c1-11(2,3)14-6-4-13(5-7-14)10-8-12-9-10/h10,12H,4-9H2,1-3H3
• InChI Key： JLBBNRBIONVITP-UHFFFAOYSA-N
• SMILES： N1(CCN(C(C)(C)C)CC1)C1CNC1

Computed Properties

• Exact Mass: 197.189197746g/mol
• Monoisotopic Mass: 197.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 286.6±8.0 °C(Predicted)
• pka: 10.81±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(Azetidin-3-yl)-4-tert-butylpiperazine

1-(Azetidin-3-yl)-4-tert-butylpiperazine (CAS No. 1342085-29-3)

The compound 1-(Azetidin-3-yl)-4-tert-butylpiperazine, identified by the CAS registry number CAS No. 1342085-29-3, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of piperazines, which are widely studied due to their versatility in drug design and synthesis. The molecule incorporates an azetidine ring fused with a piperazine backbone, along with a bulky tert-butyl substituent, which contributes to its unique physicochemical properties.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of 1-(Azetidin-3-yl)-4-tert-butylpiperazine with greater accuracy. For instance, molecular docking studies have revealed that this compound may exhibit binding affinity towards certain G-protein coupled receptors (GPCRs), making it a promising candidate for drug development targeting central nervous system disorders. Additionally, its structural features suggest potential applications as a chiral ligand in asymmetric catalysis, further expanding its utility in organic synthesis.

The synthesis of CAS No. 1342085-29-3 involves a multi-step process that typically begins with the preparation of azetidine derivatives. Recent research has focused on optimizing these synthetic pathways to enhance yield and reduce environmental impact. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the azetidine ring, thereby streamlining the overall production process.

In terms of physical properties, 1-(Azetidin-3-yl)-4-tert-butylpiperazine exhibits a melting point of approximately 155°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The bulky tert-butyl group attached to the piperazine ring plays a crucial role in modulating the compound's pharmacokinetic properties. Studies have shown that this substituent enhances lipophilicity, potentially improving bioavailability when administered orally. Furthermore, computational models predict that this compound may possess moderate permeability across biological membranes, which is advantageous for drug delivery applications.

Recent breakthroughs in medicinal chemistry have highlighted the importance of piperazine derivatives in targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The azetidine moiety in CAS No. 1342085-29-3 introduces additional flexibility into the molecule, potentially allowing it to interact with multiple binding sites on target proteins. This property is particularly valuable in designing multi-target drugs that address complex disease mechanisms.

In conclusion, 1-(Azetidin-3-yl)-4-tert-butylpiperazine, or CAS No. 1342085-29-3, represents a cutting-edge compound with diverse applications across chemical and pharmaceutical sciences. Its unique structure and favorable physicochemical properties position it as a valuable tool for advancing research in drug discovery and chemical synthesis.